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Compound of Interest

Compound Name: 6-Bromo-2-pyridinecarbonitrile

Cat. No.: B023229

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, applications,
and handling of 6-Bromo-2-pyridinecarbonitrile, a key intermediate in various fields of
chemical synthesis.

Core Properties and Molecular Data

6-Bromo-2-pyridinecarbonitrile is a halogenated pyridine derivative widely utilized as a
building block in organic synthesis. Its molecular structure, featuring both a bromine atom and
a nitrile group on the pyridine ring, imparts significant reactivity and versatility.

Physicochemical Data Summary

The essential quantitative data for 6-Bromo-2-pyridinecarbonitrile are summarized in the
table below. These parameters are critical for reaction planning, purification, and analytical
characterization.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b023229?utm_src=pdf-interest
https://www.benchchem.com/product/b023229?utm_src=pdf-body
https://www.benchchem.com/product/b023229?utm_src=pdf-body
https://www.benchchem.com/product/b023229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 183.01 g/mol [1112113114]
Molecular Formula CeH3BrN-2 [L112][31[41[5]
CAS Number 122918-25-6 (1102131141

White to off-white solid /
Appearance , [5]
crystalline powder

Melting Point 100-104 °C or 121-123 °C [2][3]I5]
Boiling Point 269.7 £ 20.0 °C (Predicted) [2]
Density 1.72 + 0.1 g/cm3 (Predicted) [2]

Insoluble in water; Soluble in
Solubility organic solvents (e.g., [5][6]

dichloromethane, chloroform)

Chemical Reactivity and Applications

The utility of 6-Bromo-2-pyridinecarbonitrile stems from its dual reactivity. The bromine atom
is highly active and susceptible to nucleophilic substitution reactions, allowing for the
introduction of various functional groups.[5][6] The nitrile group can also participate in a range
of chemical transformations.

This compound serves as a crucial intermediate in the synthesis of more complex molecules
across several industries:

e Pharmaceuticals: It is a foundational material for preparing a variety of bioactive compounds
and drugs.[6][7]

e Materials Science: It is used to create functional polymers and organic optoelectronic
materials, leveraging its unique electronic properties for applications in solar cells and
Organic Light Emitting Diodes (OLEDS).[5]

o Agrochemicals: It is also applied in the development of new pesticides.[5]
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The general workflow for utilizing this compound as a synthetic intermediate is illustrated below.

Starting Material

6-Bromo-2-pyridinecarbonitrile

Synthetic Transformation

Chemical Reaction
(e.g., Nucleophilic Substitution,
Cross-Coupling)

Target Molecules

Pharmaceuticals Functional Materials Agrochemicals

Click to download full resolution via product page

Caption: Synthetic utility of 6-Bromo-2-pyridinecarbonitrile.

Experimental Protocols: A Methodological Overview

While specific experimental protocols are proprietary or publication-specific, a generalized
methodology for a common reaction, such as a Suzuki cross-coupling, is described here. This
protocol is illustrative and should be adapted based on the specific substrate and desired
product.

Objective: To demonstrate the use of 6-Bromo-2-pyridinecarbonitrile in a carbon-carbon
bond-forming reaction.

Reaction Workflow:
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Caption: General workflow for a cross-coupling reaction.

Detailed Methodological Steps:

+ Reagent Preparation:
o In a reaction vessel, dissolve 6-Bromo-2-pyridinecarbonitrile (1 equivalent).
o Add a suitable boronic acid or ester (1.1-1.5 equivalents).

o Add a palladium catalyst (e.g., Pd(PPhs)s, 0.02-0.05 equivalents) and a base (e.g., K2COs
or Cs2CO0s, 2-3 equivalents).
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 Inert Atmosphere:
o Seal the reaction vessel.

o Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times to
ensure anaerobic conditions.

e Reaction Execution:
o Add a degassed solvent (e.g., Dioxane, Toluene, or DMF).
o Heat the mixture to the target temperature (typically 80-120 °C) with vigorous stirring.
o Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).
o Work-up and Purification:
o After completion, cool the reaction to room temperature.

o Dilute the mixture with an organic solvent (e.g., Ethyl Acetate) and wash with water and
brine.

o Dry the organic layer over an anhydrous salt (e.g., Na2S0Oa.), filter, and concentrate under
reduced pressure.

o Purify the crude product via column chromatography on silica gel to isolate the desired
compound.

e Analysis:

o Confirm the structure and purity of the final product using analytical methods such as
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Safety and Handling

6-Bromo-2-pyridinecarbonitrile is classified as a hazardous substance and requires careful
handling.
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e Hazards: It is harmful if swallowed, causes skin irritation, and may cause respiratory
irritation.[2][3] It poses a risk of serious damage to the eyes.[3]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety goggles (eyeshields), and a lab coat.[3] Use a dust mask or work in a well-ventilated
fume hood.[3]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidants, acids, and bases.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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